Ethyl imidazo[1,2-a]pyridine-7-carboxylate hydrochloride
Overview
Description
Ethyl imidazo[1,2-a]pyridine-7-carboxylate is a chemical compound with the molecular formula C10H10N2O2 . It has a molecular weight of 190.2 . It’s a solid at room temperature .
Molecular Structure Analysis
The InChI code for Ethyl imidazo[1,2-a]pyridine-7-carboxylate is 1S/C10H10N2O2/c1-2-14-10(13)8-3-5-12-6-4-11-9(12)7-8/h3-7H,2H2,1H3 . This code represents the molecular structure of the compound.
Physical and Chemical Properties Analysis
Ethyl imidazo[1,2-a]pyridine-7-carboxylate is a solid at room temperature . It has a boiling point of 87-88 .
Scientific Research Applications
Heterocyclic Scaffolds in Medicinal Chemistry
Heterocyclic compounds, particularly those with imidazo[1,2-a]pyridine scaffolds, are crucial in medicinal chemistry due to their diverse biological activities. These structures are explored for their potential therapeutic applications, including kinase inhibition, which is pivotal in cancer treatment. The structural uniqueness of these compounds allows for extensive structure-activity relationship (SAR) studies, aiding in the development of novel drugs with improved pharmacokinetic profiles and efficacy (Garrido et al., 2021).
Synthesis and Applications of Imidazo[1,2-a] Derivatives
The synthesis of imidazo[1,2-a]pyridine and its derivatives is a significant area of research, given their applications in biological activities and secondary uses like corrosion inhibition. The versatility of these compounds in chemistry makes them subjects of continuous study, aiming to uncover new synthetic methods and applications (Kobak & Akkurt, 2022).
Antibacterial and Antifungal Properties
Imidazo[1,2-a]pyridine-based derivatives have been identified as potential inhibitors against multi-drug resistant bacterial infections. Their unique fused heterocyclic structure offers diverse pharmacological profiles, making them suitable for developing novel antibacterial agents with minimal side effects. This research direction is crucial in the ongoing battle against antibiotic resistance (Sanapalli et al., 2022).
Pharmaceutical Chemistry and Drug Design
The imidazo[1,2-a]pyridine scaffold is utilized in designing selective inhibitors for various diseases, including inflammatory conditions and cancers. The structural diversity of these compounds allows for the development of potent pharmaceutical agents with specific targeting capabilities, significantly contributing to the advancement of drug design and discovery (Scior et al., 2011).
Heterocyclic N-oxides in Synthesis and Drug Development
Heterocyclic N-oxide derivatives, including those synthesized from imidazo[1,2-a]pyridine, have demonstrated significant potential in organic synthesis, catalysis, and drug applications. Their versatility and biological importance make them valuable in various fields, from catalysis design to the development of new medicinal compounds with anticancer, antibacterial, and anti-inflammatory activities (Li et al., 2019).
Safety and Hazards
Mechanism of Action
Target of Action
Ethyl imidazo[1,2-a]pyridine-7-carboxylate hydrochloride is a derivative of imidazo[1,2-a]pyridines , a class of valuable heterocyclic scaffolds in organic synthesis and pharmaceutical chemistry Imidazo[1,2-a]pyridines have been associated with various biological activities, suggesting a wide range of potential targets .
Mode of Action
Imidazo[1,2-a]pyridines are known to undergo direct functionalization through radical reactions, including transition metal catalysis, metal-free oxidation, and photocatalysis strategies . This functionalization could potentially influence the interaction of the compound with its targets.
Biochemical Pathways
Imidazo[1,2-a]pyridines are known to be involved in various biological activities, suggesting that they may affect multiple biochemical pathways .
Pharmacokinetics
The compound’s molecular weight (1902) and its solid physical form could potentially influence its bioavailability.
Result of Action
One study showed clear signs of apoptosis, including nuclear condensation and fragmentation, at the concentration of 100 µm , suggesting that the compound may have cytotoxic activity.
Action Environment
The compound is recommended to be stored sealed in a dry environment at room temperature , suggesting that moisture and temperature could potentially affect its stability.
Properties
IUPAC Name |
ethyl imidazo[1,2-a]pyridine-7-carboxylate;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10N2O2.ClH/c1-2-14-10(13)8-3-5-12-6-4-11-9(12)7-8;/h3-7H,2H2,1H3;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TUOJCZGQKPRXPP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC2=NC=CN2C=C1.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11ClN2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20656987 | |
Record name | Ethyl imidazo[1,2-a]pyridine-7-carboxylate--hydrogen chloride (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20656987 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
226.66 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
957120-75-1 | |
Record name | Imidazo[1,2-a]pyridine-7-carboxylic acid, ethyl ester, hydrochloride (1:1) | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=957120-75-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Ethyl imidazo[1,2-a]pyridine-7-carboxylate--hydrogen chloride (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20656987 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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